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Compound of Interest

Compound Name: Sulfanilic acid monohydrate

CAS No.: 6101-32-2

Cat. No.: B3274547

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
The Pauly reaction is a well-established colorimetric method for the detection of the amino

acids histidine and tyrosine.[1] This technique is of significant interest in various fields,

including biochemistry and drug development, for the qualitative and semi-quantitative analysis

of proteins and peptides containing these residues. The reaction relies on the formation of a

colored azo dye, which can be measured spectrophotometrically. This document provides

detailed application notes and protocols for the use of the Pauly reaction in histidine detection,

with a focus on the crucial role of sulfanilic acid.

Principle of the Pauly Reaction
The Pauly test is based on the principle of diazotization and coupling.[2] The key reagent,

sulfanilic acid, is first diazotized by reacting with sodium nitrite in a cold, acidic solution

(hydrochloric acid). This reaction converts the amino group of sulfanilic acid into a highly

reactive diazonium salt (diazotized sulfanilic acid).[2][3]
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This unstable diazonium salt then couples with the imidazole ring of histidine or the phenolic

group of tyrosine in an alkaline medium.[2][4] The coupling reaction results in the formation of a

characteristic cherry-red or orange-red colored azo compound.[5] The intensity of the color

produced is proportional to the concentration of histidine or tyrosine in the sample, allowing for

its quantification. The reaction must be performed under cold conditions as the diazonium salt

is unstable at higher temperatures.[2]

Role of Sulfanilic Acid
Sulfanilic acid is the precursor to the essential chromogenic reagent in the Pauly reaction. Its

aromatic amine group is the target for diazotization, a process that transforms it into a

diazonium ion. This ion is a potent electrophile, enabling it to attack the electron-rich imidazole

ring of histidine. Without the initial diazotization of sulfanilic acid, the subsequent color-forming

coupling reaction with histidine would not occur.

Quantitative Data Summary
The quantitative application of the Pauly test has limitations, primarily due to its lack of

specificity between histidine and tyrosine and its narrow linear range.[6] For precise and

specific quantification, chromatographic methods like HPLC are recommended.[6] However, for

screening and semi-quantitative purposes, the Pauly reaction can be a valuable tool.
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Experimental Protocols
Reagent Preparation

Sulfanilic Acid Solution (1% w/v): Dissolve 1 g of sulfanilic acid in 100 mL of 10% (v/v)

hydrochloric acid.[4][6]
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Sodium Nitrite Solution (5% w/v): Dissolve 5 g of sodium nitrite in 100 mL of distilled water.

This solution should be prepared fresh and kept chilled on ice.[4][6]

Sodium Carbonate Solution (10% w/v): Dissolve 10 g of sodium carbonate in 100 mL of

distilled water.[4][6]

Histidine Standard Solutions: Prepare a stock solution of histidine (e.g., 100 µg/mL) in

distilled water. From this stock, prepare a series of standard solutions with concentrations

ranging from 2 to 6 µg/mL to construct a calibration curve.[6]

Qualitative Protocol
To 1 mL of the test solution in a test tube, add 1 mL of chilled 1% sulfanilic acid solution.[2]

Add a few drops of chilled 5% sodium nitrite solution and mix well.[2]

Keep the mixture in an ice bath for 3 minutes to allow for the diazotization of sulfanilic acid.

[4]

Add 10% sodium carbonate solution dropwise until the solution becomes alkaline and a color

develops.[2]

Observation: The appearance of a cherry-red color indicates the presence of histidine or

tyrosine.[2]

Quantitative Spectrophotometric Protocol
Diazotization: In a test tube, mix 1 mL of chilled 1% sulfanilic acid solution with 1 mL of

chilled 5% sodium nitrite solution.[6]

Allow the mixture to stand in an ice bath for a minimum of 5 minutes to ensure the complete

formation of the diazonium salt.[6]

Sample/Standard Addition: Add 1 mL of the sample or standard solution to the freshly

prepared diazotized reagent.[6]

Color Development: Add 10 mL of 10% sodium carbonate solution to make the mixture

alkaline and initiate the coupling reaction. The final volume will be 13 mL.[6]
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Incubation: Allow the reaction to proceed for a consistent period (e.g., 5-10 minutes) at room

temperature for color stabilization.

Measurement: Measure the absorbance of the resulting solution at the wavelength of

maximum absorption for the colored product (typically around 500-530 nm, which should be

determined experimentally).

Quantification: Construct a calibration curve by plotting the absorbance values of the

histidine standards against their known concentrations. Determine the concentration of

histidine in the unknown sample by interpolating its absorbance value on the calibration

curve.[6]
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Click to download full resolution via product page

Caption: The two-step chemical pathway of the Pauly reaction.

Experimental Workflow for Histidine Quantification
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Caption: A step-by-step workflow for the quantitative analysis of histidine.
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Limitations and Considerations
Lack of Specificity: The Pauly reaction is not specific to histidine; it also reacts with tyrosine.

[2] Therefore, if both amino acids are present in the sample, the results will be a cumulative

measure of both. To differentiate, a preliminary separation step or a confirmatory test like

Millon's test (which is positive for tyrosine but negative for histidine) may be necessary.[2]

Interference: Other phenolic compounds or substances with an active methylene group may

also give a positive result, leading to potential interference.

Reaction Conditions: The reaction is sensitive to temperature and pH. The diazotization step

must be carried out in the cold to prevent the decomposition of the unstable diazonium salt.

[2] The coupling reaction requires an alkaline pH for the color to develop.

Narrow Dynamic Range: The linear range for quantification is relatively narrow, which may

necessitate sample dilution for accurate measurements.[6]

Alternative Methods
For researchers requiring high specificity and accurate quantification of histidine, especially in

complex biological matrices, High-Performance Liquid Chromatography (HPLC) is the

recommended method.[6] HPLC offers superior separation of amino acids before detection,

allowing for the individual quantification of both histidine and tyrosine in a single run.[6] Other

sensitive methods include fluorimetric assays.[7]

Conclusion
The Pauly reaction, centered on the diazotization of sulfanilic acid, remains a valuable, simple,

and rapid method for the qualitative and semi-quantitative detection of histidine and tyrosine.

While it has limitations in terms of specificity and quantitative precision, its ease of use makes it

a suitable screening tool in many research and development settings. For rigorous quantitative

analysis, more advanced techniques such as HPLC should be employed.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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